Cas no 286013-15-8 (1-BROMOHEXANE-13C6)

• Product Name: 1-BROMOHEXANE-13C6
• CAS No: 286013-15-8
• MF: C₆H₁₃Br
• MW: 171.027350187302
• CID: 2839274
• PubChem ID: 71308859
• Update Time: 2025-04-21

1-BROMOHEXANE-13C6 Chemical and Physical Properties

Names and Identifiers

• 1-Bromohexane-13C6
• 1-Bromohexane-13C6, 99 atom % 13C
• 286013-15-8
• DTXCID50696412
• 1-Bromo(~13~C_6_)hexane
• DTXSID20745668
• 1-BROMOHEXANE-13C6

• Inchi： 1S/C6H13Br/c1-2-3-4-5-6-7/h2-6H2,1H3/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： MNDIARAMWBIKFW-IDEBNGHGSA-N
• SMILES： Br[13CH2][13CH2][13CH2][13CH2][13CH2][13CH3]

Computed Properties

• Exact Mass: 170.04019g/mol
• Monoisotopic Mass: 170.04019g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 27.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.218 g/mL at 25 °C
• Melting Point: -85 °C(lit.)
• Boiling Point: 154-158 °C(lit.)
• Flash Point: 57 °C

1-BROMOHEXANE-13C6 Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides